Cas no 21671-21-6 ((2S)-3-methyl-2-(phenylamino)butanoic acid)

• Product Name: (2S)-3-methyl-2-(phenylamino)butanoic acid
• CAS No: 21671-21-6
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 2842671
• PubChem ID: 10867191
• Update Time: 2025-10-31

(2S)-3-methyl-2-(phenylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-methyl-2-(phenylamino)butanoic acid
• DTXSID20446401
• EN300-1132144
• (2S)-3-methyl-2-(phenylamino)butanoicacid
• 21671-21-6
• DTXCID20397222
• MBRPCSKHPRLQQQ-JTQLQIEISA-N
• N-phenyl valine
• N-phenylvaline
• SCHEMBL8745550
• Phenyl- Valin

• Inchi： 1S/C11H15NO2/c1-8(2)10(11(13)14)12-9-6-4-3-5-7-9/h3-8,10,12H,1-2H3,(H,13,14)
• InChI Key： MBRPCSKHPRLQQQ-UHFFFAOYSA-N
• SMILES： CC(C(C(=O)O)NC1C=CC=CC=1)C

Computed Properties

• Exact Mass: 193.110278721Da
• Monoisotopic Mass: 193.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-3-methyl-2-(phenylamino)butanoic acid

Introduction to (2S)-3-methyl-2-(phenylamino)butanoic Acid (CAS No. 21671-21-6)

(2S)-3-methyl-2-(phenylamino)butanoic acid (CAS No. 21671-21-6) is a chiral amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as L-Phenylalanine methyl ester hydrochloride, is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Its unique structural features and biological activities make it a valuable compound for both academic and industrial applications.

The (2S)-3-methyl-2-(phenylamino)butanoic acid molecule consists of a chiral center at the second carbon atom, which is essential for its biological activity. The presence of the phenyl group and the amino functionality imparts specific chemical and biological properties that are crucial for its applications in drug discovery and development.

Recent studies have highlighted the potential of (2S)-3-methyl-2-(phenylamino)butanoic acid in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, (2S)-3-methyl-2-(phenylamino)butanoic acid has been investigated for its potential as an antiviral agent. Studies have demonstrated that it can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral protein synthesis and assembly, thereby reducing viral load and preventing the spread of infection.

The structural similarity of (2S)-3-methyl-2-(phenylamino)butanoic acid to natural amino acids has also made it an attractive target for the development of novel enzyme inhibitors. Enzyme inhibition is a critical strategy in drug design, particularly for treating metabolic disorders and cancer. Research published in *Bioorganic & Medicinal Chemistry* has shown that this compound can effectively inhibit key enzymes involved in metabolic pathways, such as fatty acid synthase (FAS) and acetyl-CoA carboxylase (ACC). These findings suggest that (2S)-3-methyl-2-(phenylamino)butanoic acid could be a valuable lead compound for the development of new therapeutic agents.

Furthermore, (2S)-3-methyl-2-(phenylamino)butanoic acid has been explored for its neuroprotective properties. Studies have shown that it can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are believed to be mediated through its ability to enhance antioxidant defenses and reduce inflammation in the brain.

The synthesis of (2S)-3-methyl-2-(phenylamino)butanoic acid has been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of L-phenylalanine with methyl iodide followed by hydrolysis to yield the desired product. Another approach involves the asymmetric synthesis using chiral catalysts or auxiliaries to ensure high enantiomeric purity, which is crucial for its biological activity.

In conclusion, (2S)-3-methyl-2-(phenylamino)butanoic acid (CAS No. 21671-21-6) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable target for further investigation and development. Ongoing research continues to uncover new therapeutic uses for this compound, highlighting its significance in modern drug discovery efforts.